Cas no 876552-72-6 (2-(Benzo[1,3]dioxol-5-yl)-5-benzylsulfanyl-[1,3,4]oxadiazole)

• Product Name: 2-(Benzo[1,3]dioxol-5-yl)-5-benzylsulfanyl-[1,3,4]oxadiazole
• CAS No: 876552-72-6
• MF: C₁₆H₁₂N₂O₃S
• MW: 312.343082427979
• CID: 2139844
• Update Time: 2023-08-04

2-(Benzo[1,3]dioxol-5-yl)-5-benzylsulfanyl-[1,3,4]oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(benzo[1,3]dioxol-5-yl)-5-benzylsulfanyl-[1,3,4]oxadiazole
• PCVJJLYDKUMNIZ-UHFFFAOYSA-N
• 2-Benzo[1,3]dioxol-5-yl-5-benzylsulfanyl-[1,3,4]oxadiazole
• 2-Benzo[1,3]-dioxol-5-yl-5-benzylsulfanyl-[1,3,4]oxadiazole
• 2-(Benzo[1,3]dioxol-5-yl)-5-benzylsulfanyl-[1,3,4]oxadiazole

• Inchi： 1S/C16H12N2O3S/c1-2-4-11(5-3-1)9-22-16-18-17-15(21-16)12-6-7-13-14(8-12)20-10-19-13/h1-8H,9-10H2
• InChI Key： PCVJJLYDKUMNIZ-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CC3=C(C=2)OCO3)O1)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 367
• Topological Polar Surface Area: 82.7